Cas no 712344-78-0 (4-{2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamido}benzoic Acid)

• Product Name: 4-{2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamido}benzoic Acid
• CAS No: 712344-78-0
• MF: C₁₁H₁₁N₅O₃S
• MW: 293.301739931107
• CID: 3084516
• PubChem ID: 973681
• Update Time: 2025-05-27

4-{2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamido}benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetyl}amino)benzoic acid
• SR-01000282950
• SR-01000282950-1
• 4-({2-[(1-METHYL-1H-1,2,3,4-TETRAAZOL-5-YL)SULFANYL]ACETYL}AMINO)BENZOIC ACID
• Z18519324
• AKOS001051720
• 4-({[(1-methyl-1H-tetrazol-5-yl)thio]acetyl}amino)benzoic acid
• CBKinase1_008359
• EN300-08823
• 4-{2-[(1-METHYL-1,2,3,4-TETRAZOL-5-YL)SULFANYL]ACETAMIDO}BENZOIC ACID
• STK226584
• G26285
• BRD-K04389821-001-01-3
• 4-(2-((1-METHYL-1H-TETRAZOL-5-YL)THIO)ACETAMIDO)BENZOIC ACID
• 712344-78-0
• 4-[[2-(1-methyltetrazol-5-yl)sulfanylacetyl]amino]benzoic Acid
• CBKinase1_020759
• 4-{2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamido}benzoic acid
• 4-{2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamido}benzoic Acid

• Inchi： 1S/C11H11N5O3S/c1-16-11(13-14-15-16)20-6-9(17)12-8-4-2-7(3-5-8)10(18)19/h2-5H,6H2,1H3,(H,12,17)(H,18,19)
• InChI Key： GBPLXVIGBHFYIB-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1C)CC(NC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 293.05826040Da
• Monoisotopic Mass: 293.05826040Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 135Ų